(E)-N-(4-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[4-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H15FN4O2S/c1-19-11(6-7-17-19)14(21)18-15-20(8-9-22-2)13-10(16)4-3-5-12(13)23-15/h3-7H,8-9H2,1-2H3
• InChI Key: JWWQUPRJJBZAJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)CCOC
• Molecular Formula: C15H15FN4O2S
• Molecular Weight: 334.4 g/mol

Description

(E)-N-(4-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15FN4O2S and its molecular weight is 334.37. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Dye Synthesis

Research on fluorescent dyes incorporating thiazole-based moieties, such as N-ethoxycarbonylpyrene- and perylene thioamides, has shown potential applications in developing color-tunable fluorophores. These compounds exhibit fluorescence across a wide range, with applications possibly extending to imaging and sensing technologies (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

Antimicrobial and Antituberculosis Agents

Studies have synthesized novel thiazolopyrimidines and related compounds demonstrating significant antimicrobial and anti-inflammatory activities. Such compounds have shown promise as potential therapeutic agents against various microbial infections (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral Activity Against Influenza

Benzamide-based aminopyrazoles and their derivatives have been explored for their anti-influenza A virus activity, presenting a new avenue for antiviral drug development. Some compounds have shown significant activity against bird flu influenza (H5N1), highlighting their potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Anticancer Research

Research into pyrazolo[1,5-a]pyrimidines and Schiff bases has revealed compounds with cytotoxic activity against various cancer cell lines, suggesting potential applications in cancer treatment. The synthesis and evaluation of these compounds contribute to the ongoing search for more effective cancer therapies (Hassan, Hafez, Osman, & Ali, 2015).

Antibacterial Applications

The synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones has been investigated for their antibacterial properties. Some synthesized compounds have demonstrated promising activity, especially against Staphylococcus aureus and Bacillus subtilis, indicating their potential as novel antibacterial agents (Palkar et al., 2017).